![molecular formula C6H7BrN2O B1380750 4-bromo-1,3-dimethyl-1H-pyrazole-5-carbaldehyde CAS No. 1367816-40-7](/img/structure/B1380750.png)
4-bromo-1,3-dimethyl-1H-pyrazole-5-carbaldehyde
Overview
Description
Pyrazoles are five-membered heterocycles that constitute a class of compounds particularly useful in organic synthesis . They are one of the most studied groups of compounds among the azole family . The presence of the pyrazole nucleus in different structures leads to diversified applications in different areas such as technology, medicine, and agriculture .
Synthesis Analysis
A huge variety of synthesis methods and synthetic analogues have been reported over the years . For example, 4-Bromo-3-methyl-1-phenyl-2-pyrazolin-5-one reacted with ethyl 3-mercaptocrotonate in an equimolar ratio in ethanol to afford thieno[2,3-b]pyrazole .Molecular Structure Analysis
Pyrazoles consist of two nitrogen atoms adjacent to three carbon atoms in a five-membered aromatic ring structure . Unsubstituted pyrazole can be represented in three tautomeric forms .Chemical Reactions Analysis
Pyrazoles are described as inhibitors of protein glycation, antibacterial, antifungal, anticancer, antidepressant, anti-inflammatory, anti-tuberculosis, antioxidant as well as antiviral agents .Scientific Research Applications
Photophysical Studies
- Study: Solvatochromic and single crystal studies of a related compound, 3-(4-bromophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde.
- Findings: The study determined the structure using X-ray diffraction and investigated photophysical properties in various solvents. Notably, emission spectrum characteristics and quantum yield varied significantly across different solvents. This research highlights the utility of such compounds in photophysical analysis (Singh et al., 2013).
Ionic Liquid Promoted Synthesis
- Study: Green method for the synthesis of chromeno[2,3-c]pyrazol-4(1H)-ones through ionic liquid promoted directed annulation of 5-(aryloxy)-1H-pyrazole-4-carbaldehydes in aqueous media.
- Findings: This research showcases a heterocyclic ionic liquid promoted reaction for intramolecular annulation, offering an eco-friendly protocol to construct a wide range of products. The process underscores the adaptability and efficiency of 4-bromo-1,3-dimethyl-1H-pyrazole-5-carbaldehyde derivatives in green chemistry (Li et al., 2015).
Synthesis of Complex Molecules
- Study: Reactions of 4-Bromo-1,6-methano[10]annulene-3-carbaldehyde: Syntheses of 3,4-Heteroanellated 1,6-Methano[10]annulenes.
- Findings: The study discusses the synthesis of complex molecules, demonstrating the role of related compounds in forming diverse chemical structures with potential applications in material science and organic chemistry (Neidlein & Schröder, 1992).
Chemical Synthesis and Characterization
- Study: Synthesis and Crystal Structure of 5-Chloro-3-Methyl-1-Phenyl-1H-Pyrazole-4-Carbaldehyde.
- Findings: The study focused on the synthesis and structural determination of a related pyrazole derivative, providing insights into the chemical properties and potential applications in synthetic chemistry (Xu & Shi, 2011).
Medicinal Chemistry Applications
- Study: A facile one-pot, three-component synthesis of a new series of thiazolyl pyrazole carbaldehydes: In vitro anticancer evaluation, in silico ADME/T, and molecular docking studies.
- Findings: This research highlights the potential application in medicinal chemistry, where derivatives of this compound were used to synthesize compounds with anticancer properties, emphasizing the compound's relevance in drug discovery (Mamidala et al., 2021).
Safety and Hazards
The safety and hazards of a compound depend on its specific structure. For similar compounds like 4-Bromo-1,3-dimethyl-1H-pyrazole-5-carboxylic acid, it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Future Directions
Pyrazoles and their derivatives are considered a pharmacologically important active scaffold that possesses almost all types of pharmacological activities . This has attracted the attention of many researchers to study its skeleton chemically and biologically . Future research may focus on developing new synthesis methods, exploring new biological activities, and designing new drugs based on the pyrazole scaffold.
properties
IUPAC Name |
4-bromo-2,5-dimethylpyrazole-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2O/c1-4-6(7)5(3-10)9(2)8-4/h3H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPUYPBVCDLSHRP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1Br)C=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1367816-40-7 | |
Record name | 4-bromo-1,3-dimethyl-1H-pyrazole-5-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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